Cas no 34701-53-6 (Incensole Acetate)

• Product Name: Incensole Acetate
• CAS No: 34701-53-6
• MF: C₂₂H₃₆O₃
• MW: 348.51944732666
• CID: 1123978
• PubChem ID: 73755086
• Update Time: 2025-06-07

Incensole Acetate Chemical and Physical Properties

Names and Identifiers

• Incensole acetate
• (1R,2S,5E,9E,12S)-rel-1,5,9-Trimethyl-12-(1-methylethyl)-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-ol 2-acetate
• rel-(1R,2S,5E,9E,12S)-12-isopropyl-1,5,9-trimethyl-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-yl acetate
• Acetyl incensole
• CID 102004668
• Incensol acetate
• GTPL4220
• CID 73755086
• 34701-53-6
• 1,5,9-trimethyl-12-(propan-2-yl)-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-yl acetate
• FT-0775621
• (1,5,9-trimethyl-12-propan-2-yl-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-yl) acetate
• [(1R,2S,5E,9E,12S)-1,5,9-trimethyl-12-propan-2-yl-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-yl] acetate
• CCG-268019
• MS-25381
• CHEMBL3979367
• DTXSID20901308
• BDBM50197958
• AKOS040760463
• s9033
• CS-0032104
• HY-N4098
• Incensole Acetate

• Inchi： 1S/C22H36O3/c1-16(2)22-13-12-18(4)9-7-8-17(3)10-11-20(24-19(5)23)21(6,25-22)14-15-22/h8,12,16,20H,7,9-11,13-15H2,1-6H3/b17-8+,18-12+/t20-,21+,22+/m0/s1
• InChI Key： HVBACKJYWZTKCA-XSLBTUIJSA-N
• SMILES： O1[C@@]2(C)[C@H](CCC(C)=CCCC(C)=CC[C@]1(C(C)C)CC2)OC(C)=O |t:7,12|

Computed Properties

• Exact Mass: 348.26600
• Monoisotopic Mass: 348.26644501 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5
• Molecular Weight: 348.5

Experimental Properties

• Color/Form: Powder
• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 35.53000
• LogP: 5.73870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on Incensole Acetate

Professional Introduction to Incensole Acetate (CAS No. 34701-53-6)

Incensole Acetate, chemically known as incensole acetate, is a derivative of incenone, a natural compound found in the resins of certain plants, particularly those in the genus *Amyris*. With the chemical formula C₁₆H₂₀O₃ and a molecular weight of 258.33 g/mol, this compound has garnered significant attention in the field of pharmaceuticals and cosmetics due to its unique biological activities. TheCAS number 34701-53-6 uniquely identifies this substance, ensuring precise identification and classification in scientific literature and industrial applications.

The structural integrity of incensole acetate is characterized by a bicyclic sesquiterpene framework, which contributes to its remarkable stability and bioavailability. This structural feature has been a focal point in recent research, particularly in the development of novel drug delivery systems. Studies have demonstrated that the acetate ester group enhances the solubility of incensole acetate in aqueous solutions, making it more amenable for formulation into topical and oral medications.

In recent years, incensole acetate has been extensively studied for its potential therapeutic applications. One of the most compelling areas of research has been its role in modulating inflammatory responses. Preclinical studies have shown that incensole acetate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by targeting nuclear factor kappa B (NF-κB) pathways. This mechanism of action has positioned it as a promising candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, incensole acetate has also been investigated for its photoprotective effects. Research indicates that when exposed to UV radiation, incensole acetate can generate reactive oxygen species (ROS) that help neutralize free radicals, thereby reducing oxidative stress on skin cells. This property makes it an attractive component in cosmetic formulations designed to protect against photoaging and skin damage caused by environmental stressors.

The pharmacokinetic profile of incensole acetate has been another area of intense interest. Studies have revealed that it exhibits good oral bioavailability and can cross the blood-brain barrier, suggesting potential applications in central nervous system (CNS) disorders. Furthermore, its ability to accumulate in adipose tissue has led researchers to explore its role in metabolic regulation, particularly in enhancing insulin sensitivity and reducing lipotoxicity.

In the realm of cosmetic science, incensole acetate has been incorporated into various skincare products due to its multifaceted benefits. Its anti-inflammatory and antioxidant properties make it an effective ingredient for reducing redness, irritation, and signs of aging. Additionally, its ability to enhance collagen production has been observed in clinical trials, leading to improved skin elasticity and firmness. These findings have prompted cosmetic companies to develop proprietary formulations that leverage the full potential of incensole acetate.

The synthesis of incensole acetate has also seen significant advancements. Traditional extraction methods from natural sources have been complemented by biotechnological approaches such as microbial fermentation and enzymatic catalysis. These methods not only improve yield but also ensure higher purity levels, making incensole acetate more suitable for pharmaceutical-grade applications. The development of green chemistry techniques has further reduced the environmental impact of its production process.

Regulatory considerations play a crucial role in the commercialization of incensole acetate. Regulatory bodies such as the FDA and EMA have stringent guidelines for compounds intended for human use. Fortunately, preliminary safety assessments have shown that incensole acetate exhibits low toxicity at therapeutic doses, with minimal side effects reported in clinical trials. This favorable safety profile has accelerated its adoption in both pharmaceuticals and cosmetics.

The future prospects of incensole acetate are promising, with ongoing research exploring new therapeutic applications and optimizing delivery systems. Collaborative efforts between academia and industry are expected to yield innovative formulations that enhance patient outcomes across various medical conditions. As our understanding of the molecular mechanisms underlying its actions continues to evolve, so too will its role in modern medicine.

In conclusion, Incensole Acetate (CAS No. 34701-53-6) represents a remarkable compound with diverse applications in pharmaceuticals and cosmetics. Its unique chemical structure, coupled with compelling biological activities, positions it as a versatile therapeutic agent with significant potential for improving human health and well-being.